Cas no 139572-70-6 (1H-Isoindole-1,3(2H)-dione, 4-bromo-2-butyl-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 4-bromo-2-butyl-
• CAS No: 139572-70-6
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 1275393
• PubChem ID: 71342941
• Update Time: 2025-04-20

1H-Isoindole-1,3(2H)-dione, 4-bromo-2-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 4-bromo-2-butyl-
• 4-bromo-2-butylisoindole-1,3-dione
• 4-Bromo-2-butyl-1H-isoindole-1,3(2H)-dione
• DTXSID40769624
• 139572-70-6

• Inchi： 1S/C12H12BrNO2/c1-2-3-7-14-11(15)8-5-4-6-9(13)10(8)12(14)16/h4-6H,2-3,7H2,1H3
• InChI Key： HOWRJUPNTLXTQE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(N(C(C=21)=O)CCCC)=O

Computed Properties

• Exact Mass: 281.00516
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38